![molecular formula C17H20N2O4 B5211128 1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid](/img/structure/B5211128.png)
1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid
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Overview
Description
1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid, also known as MPDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid is complex and not fully understood. It is believed to act as a dopamine D1 receptor partial agonist and a glutamate NMDA receptor antagonist. This compound's ability to modulate both dopamine and glutamate neurotransmission is thought to underlie its potential therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been found to increase dopamine release in the prefrontal cortex and striatum, as well as enhance cognitive function and memory. This compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain. Additionally, this compound has been found to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid's potential as a research tool is limited by its complex synthesis and the lack of commercially available sources. However, its unique pharmacological profile and potential therapeutic applications make it an attractive target for further research. The advantages of using this compound in lab experiments include its ability to modulate both dopamine and glutamate neurotransmission, its neuroprotective effects, and its potential as a scaffold for the development of new drugs. The limitations of using this compound in lab experiments include its limited availability and the need for expertise in organic chemistry to synthesize the compound.
Future Directions
There are several future directions for research on 1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid. One area of interest is the development of new drugs based on the this compound scaffold with improved efficacy and selectivity. Another area of interest is the investigation of this compound's potential as a treatment for neurodegenerative disorders such as Parkinson's disease. Additionally, further research is needed to fully understand this compound's mechanism of action and its effects on dopamine and glutamate neurotransmission. Finally, the development of new synthesis methods for this compound could increase its availability and facilitate further research.
Synthesis Methods
The synthesis of 1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid involves several steps, including the reaction of 3-methylphenylhydrazine with ethyl acetoacetate, followed by the addition of piperidine and the subsequent removal of the ethyl group. The final product is obtained through the reaction of the resulting intermediate with chloroacetic acid. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
1-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has been extensively researched for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been studied for its effects on dopamine and glutamate neurotransmission, as well as its potential as a treatment for neurodegenerative disorders such as Parkinson's disease. In pharmacology, this compound has been investigated for its potential as a new class of antipsychotic drugs with fewer side effects than traditional antipsychotics. In medicinal chemistry, this compound has been studied for its potential as a scaffold for the development of new drugs with improved efficacy and selectivity.
properties
IUPAC Name |
1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4/c1-11-3-2-4-13(9-11)19-15(20)10-14(16(19)21)18-7-5-12(6-8-18)17(22)23/h2-4,9,12,14H,5-8,10H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBSFPYHMEXCTTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)CC(C2=O)N3CCC(CC3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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